Cas no 18979-61-8 (4-Butylresorcinol)

• Product Name: 4-Butylresorcinol
• CAS No: 18979-61-8
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• MDL: MFCD01684800
• CID: 51196
• Update Time: 2026-05-14

4-Butylresorcinol Chemical and Physical Properties

Names and Identifiers

• 4-Butylbenzene-1,3-diol
• 4-N-BUTYLRESORCINOL
• 2,4-DIHYDROXY-N-BUTYL BENZENE
• 2,4-DIHYDROXY-N-BUTYL BENZEN
• 2,4-Dihydroxy-n-bytyl benzen
• 4-Butylresorcinol
• 1-butyl-2,4-dihydroxybenzene
• 4-Butylresorcin
• 4-butyl-resorcinol
• Butylresorcinol
• N-butylresorcinol
• Resorcinol,4-butyl
• 4-Butyl-1,3-benzenediol
• N-BUTYLRESEOCINOL
• 4-phenylbutane-1,3-diol
• 1,3-Benzenediol,4-butyl-
• Resorcinol, 4-butyl-
• Rucinol
• 2IK4UQ3ZGA
• 1,3-Benzenediol, 4-butyl-
• Kopcinol
• 4-(2,4-dihydroxyphenyl)butane
• n-butyl resorcinol
• Rucinol (TN)
• D
• 4-BUTYLRESORCINOL,98+%

• MDL： MFCD01684800
• Inchi： 1S/C10H14O2/c1-2-3-4-8-5-6-9(11)7-10(8)12/h5-7,11-12H,2-4H2,1H3
• InChI Key： CSHZYWUPJWVTMQ-UHFFFAOYSA-N
• SMILES： O([H])C1C([H])=C(C([H])=C([H])C=1C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])O[H]
• BRN： 1942645

Computed Properties

• Exact Mass: 166.09900
• Monoisotopic Mass: 166.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: No data available
• Density: 1.092
• Melting Point: 50.0 to 55.0 deg-C
• Boiling Point: 166°C/7mmHg(lit.)
• Flash Point: 144.5±14.2 °C
• Refractive Index: 1.555
• PSA: 40.46000
• LogP: 2.44040

4-Butylresorcinol Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：VH0420000
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Pharmaceutical and Biochemical Products

Additional information on 4-Butylresorcinol

Professional Introduction to 4-Butylresorcinol (CAS No. 18979-61-8)

4-Butylresorcinol (CAS No. 18979-61-8) is a significant compound in the field of pharmaceuticals and chemical research, renowned for its versatile applications and potential benefits. This aromatic organic compound, featuring a resorcinol backbone with a butyl substituent, has garnered considerable attention due to its structural and functional properties. The detailed exploration of this molecule not only highlights its chemical characteristics but also delves into the latest research findings that underscore its importance in modern science.

The molecular structure of 4-Butylresorcinol consists of a benzene ring substituted with two hydroxyl groups at the 1 and 3 positions, and a butyl group at the 4 position. This configuration imparts unique reactivity and interaction capabilities, making it a valuable intermediate in synthesizing various pharmacologically active compounds. The presence of both hydroxyl groups allows for multiple functionalization pathways, enabling chemists to tailor its properties for specific applications.

In recent years, 4-Butylresorcinol has been extensively studied for its potential in anti-aging and skin care formulations. Its ability to inhibit melanin production and exhibit antioxidant properties has made it a popular ingredient in cosmetic products aimed at reducing hyperpigmentation and protecting against oxidative stress. The latest research indicates that 4-Butylresorcinol can modulate key enzymes involved in melanogenesis, such as tyrosinase, thereby offering a promising solution for skin lightening and brightening treatments.

Beyond its cosmetic applications, 4-Butylresorcinol has shown promise in the field of pharmaceutical research. Studies have demonstrated its potential role in combating neurodegenerative diseases by protecting against oxidative damage and inhibiting the aggregation of misfolded proteins. The compound's ability to cross the blood-brain barrier has opened new avenues for developing treatments targeting conditions such as Alzheimer's and Parkinson's disease. Preliminary clinical trials have suggested that 4-Butylresorcinol may enhance cognitive function and slow down disease progression, although further research is needed to confirm these findings.

The synthesis of 4-Butylresorcinol involves several well-established chemical pathways, including alkylation of resorcinol with butyl halides or Grignard reagents. Advanced synthetic techniques have improved the yield and purity of the compound, making it more accessible for industrial and research purposes. Researchers are continuously exploring novel synthetic routes to optimize the production process and reduce costs, ensuring that this valuable compound remains widely available.

The environmental impact of producing and utilizing 4-Butylresorcinol is another critical consideration. Efforts are being made to develop more sustainable synthetic methods that minimize waste and reduce energy consumption. Additionally, studies are underway to assess the biodegradability and ecological safety of 4-Butylresorcinol, ensuring that its use does not pose significant risks to aquatic or terrestrial ecosystems. These efforts align with global initiatives aimed at promoting green chemistry and sustainable practices across industries.

In conclusion, 4-Butylresorcinol (CAS No. 18979-61-8) is a multifaceted compound with significant applications in pharmaceuticals, cosmetics, and chemical research. Its unique molecular structure and functional properties make it a valuable tool for developing innovative treatments for various diseases, including skin disorders and neurodegenerative conditions. As research continues to uncover new possibilities, the role of 4-Butylresorcinol is expected to expand, further solidifying its importance in modern science and industry.